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Compound of Interest

Compound Name: Mercury(II) oxalate

Cat. No.: B1606967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

not a substitute for a formal risk assessment and safety training. Always consult your

institution's safety protocols and the most current Safety Data Sheet (SDS) before handling

Mercury(II) oxalate.

Executive Summary
Mercury(II) oxalate (HgC₂O₄) is a highly toxic and unstable inorganic mercury compound. Its

handling requires stringent safety protocols due to its potential for explosive decomposition and

the severe health risks associated with mercury exposure. This guide provides an in-depth

overview of the known hazards, safe handling procedures, personal protective equipment

(PPE) requirements, emergency protocols, and toxicological data pertinent to Mercury(II)
oxalate. Adherence to these guidelines is critical to mitigate the risks associated with the use

of this compound in a laboratory setting.

Toxicological and Physical Hazard Data
While specific toxicological data such as LD50 for Mercury(II) oxalate is not readily available in

public literature, the hazards can be inferred from data on other inorganic mercury compounds.

All forms of mercury are toxic, and inorganic mercury salts are known to cause severe kidney

damage and gastrointestinal irritation.[1]
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Table 1: Quantitative Hazard Data for Mercury(II) Oxalate and Related Compounds

Property Value Source(s)

Chemical Formula HgC₂O₄ [2]

Molecular Weight 288.61 g/mol [2]

Appearance
Unstable powder, darkens in

light
[3]

Thermal Decomposition

Decomposes around 165°C to

metallic mercury and carbon

dioxide.

[4]

Explosion Hazard

Explodes on percussion,

grinding, or heating to 105°C,

particularly with impurities.

[5]

OSHA PEL (as Hg) 0.1 mg/m³ (8-hour TWA) [6][7][8]

NIOSH REL (as Hg)
0.05 mg/m³ (10-hour TWA); 0.1

mg/m³ (Ceiling)
[7][8]

ACGIH TLV (as Hg) 0.025 mg/m³ (8-hour TWA) [7][8]

Safe Handling and Storage Protocols
Given the high toxicity and instability of Mercury(II) oxalate, all handling procedures must be

conducted with extreme caution within a designated work area.

Engineering Controls
Fume Hood: All work with Mercury(II) oxalate must be performed in a certified chemical

fume hood with a face velocity of at least 100 feet per minute.

Ventilation: The laboratory should be well-ventilated with a system that does not recirculate

air.

Secondary Containment: Always use secondary containment (e.g., a tray made of a

compatible material) to contain any potential spills.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount. The following diagram outlines the minimum

required PPE for handling Mercury(II) oxalate.

Caption: Required PPE for handling Mercury(II) oxalate.

Storage
Container: Store in a tightly sealed, clearly labeled, and impact-resistant container.

Location: Store in a cool, dry, dark, and well-ventilated area designated for highly toxic

substances.

Incompatibilities: Keep away from heat, sources of ignition, and incompatible materials.

While specific incompatibility data for Mercury(II) oxalate is limited, as a general precaution

for mercury compounds, avoid contact with acetylene, ammonia, and strong acids.

Emergency Procedures
First Aid
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Exposure Route Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them 1-2

glasses of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.

Spill Response
A mercury spill kit should be readily available in any laboratory where Mercury(II) oxalate is

handled. Never use a vacuum cleaner or a broom to clean up a mercury spill, as this will

increase the vaporization and spread of mercury.[4] The following workflow outlines the

procedure for a small-scale spill. For large spills, evacuate the area and contact your

institution's emergency response team.

Caption: Workflow for handling a Mercury(II) oxalate spill.

Waste Disposal
All waste containing Mercury(II) oxalate, including contaminated PPE and spill cleanup

materials, must be collected in a designated, sealed, and clearly labeled hazardous waste
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container. Dispose of the waste through your institution's hazardous waste management

program. Do not mix mercury waste with other chemical waste streams.

Conclusion
Mercury(II) oxalate is a substance that demands the utmost respect and caution. By

implementing robust engineering controls, utilizing appropriate personal protective equipment,

and adhering to strict handling and emergency protocols, researchers can mitigate the

significant risks associated with this compound. A thorough understanding of its hazardous

properties is the foundation of a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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